Cas no 54315-33-2 (1-Octyn-3-ol, acetate)

1-Octyn-3-ol, acetate Properties

Names and Identifiers

• 1-Octyn-3-ol, acetate
• acetic acid,oct-1-yn-3-ol
• oct-1-yn-3-yl acetate
• 54315-33-2
• Acetic acid--oct-1-yn-3-ol (1/1)
• DTXSID40788214
• +Expand

• InChIKey： DAAOQGZOUIBLHV-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O.C2H4O2/c1-3-5-6-7-8(9)4-2;1-2(3)4/h2,8-9H,3,5-7H2,1H3;1H3,(H,3,4)
• SMILES： C(O)(=O)C.C#CC(O)CCCCC

Computed Properties

• Exact Mass: 186.12564
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 186.125594432g/mol
• Heavy Atom Count: 13
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53